4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one

• IUPAC Name: 1-(2-methoxyphenyl)-4-(1-prop-2-enylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C21H21N3O2/c1-3-12-23-17-9-5-4-8-16(17)22-21(23)15-13-20(25)24(14-15)18-10-6-7-11-19(18)26-2/h3-11,15H,1,12-14H2,2H3
• InChI Key: ZXPCHTZDKFFKLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC=C
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one, also known as ABMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. ABMP belongs to the class of pyrrolidin-2-one derivatives and has been found to exhibit significant pharmacological properties.

Scientific Research Applications

Synthetic Chemistry Applications

Imidazole derivatives, including those with complex substitutions similar to the compound , have been synthesized for various purposes, such as creating novel chemical structures with potential therapeutic effects. For example, novel syntheses of hexahydro-1H-pyrrolo[1,2-a]ĭmidazoles and octahydroimidazo[1,2-a]pyridines have been developed, showcasing the versatility of imidazole derivatives in synthetic organic chemistry (Katritzky et al., 2000). Additionally, the synthesis of low-cost emitters with large Stokes' shift from 1,3-diarylated imidazo[1,5-a]pyridine derivatives highlights the potential of these compounds in materials science (Volpi et al., 2017).

Pharmacological Research

Imidazole-based compounds have shown promise in various pharmacological applications. For instance, imidazole derivatives have demonstrated anticancer potential by inducing apoptosis and cellular senescence (Sharma et al., 2014). This suggests that compounds with a similar chemical backbone could be explored for anticancer activity. Moreover, the synthesis of novel N-benzylated (pyrrolidin-2-one) / (imidazolidin-2-one) derivatives as potential anti-Alzheimer's agents indicates the relevance of such structures in the development of neuroprotective drugs (Gupta et al., 2020).

Materials Science

The synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives for the creation of luminescent materials with significant Stokes' shift showcases the application of imidazole derivatives in developing advanced materials (Volpi et al., 2017). Such compounds could be explored for their optical properties, potentially contributing to the development of new photoluminescent materials or organic light-emitting diodes (OLEDs).